Cas no 1804621-65-5 (4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804621-65-5
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739320755
• CID: 4830859
• Update Time: 2025-07-17

4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H8F3N3O2/c10-9(11,12)17-8-7(16)5(4-14)3-6(15-8)1-2-13/h3,16H,1,4,14H2
• InChI Key： MBFACPVTTHSOGL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CN)=CC(CC#N)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.1
• Topological Polar Surface Area: 92.2

Additional information on 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

Recent Advances in the Study of 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804621-65-5)

The compound 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804621-65-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile. Researchers have developed optimized synthetic routes that improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The presence of both aminomethyl and trifluoromethoxy groups in the pyridine scaffold has been shown to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. Additionally, its unique chemical structure has been explored for its ability to modulate other key biological targets, including kinases and GPCRs, which are often implicated in various diseases.

Further pharmacological evaluations have revealed that 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile possesses favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability. These characteristics are essential for its progression into clinical trials. Recent animal studies have also indicated that the compound has a promising safety profile, with minimal off-target effects, further supporting its potential as a therapeutic agent.

Looking ahead, researchers are focusing on elucidating the precise mechanisms of action of this compound and exploring its potential in combination therapies. Given its multifunctional properties, it may serve as a versatile scaffold for the development of novel drugs targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(Aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804621-65-5) represents a promising compound with significant potential in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic applications will be crucial for unlocking its full potential and advancing it towards clinical development.